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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the long-term clinical evaluation

of Helioseal, a brand of light-cured pit and fissure sealants. The following guidelines are based

on methodologies from various clinical studies and are intended to ensure consistent and

thorough data collection over an extended period.

Introduction
Helioseal is a resin-based fissure sealant designed to prevent caries in the pits and fissures of

teeth.[1] Its efficacy is primarily determined by its long-term retention and ability to form a

durable protective barrier.[2] Long-term follow-up is crucial to understanding the clinical

performance and longevity of Helioseal and its variants, such as Helioseal F, which contains

fluoride, and the Bis-GMA-free Helioseal F Plus.[1][3] This protocol outlines the procedures for

patient selection, sealant application, and subsequent evaluations to assess the sealant's

success over several years.

Mechanism of Action
Helioseal functions by creating a physical barrier that isolates the complex morphology of pits

and fissures from the oral environment.[2] This prevents the accumulation of food particles and

cariogenic bacteria, thus inhibiting the initiation of dental caries.[1] The material mechanically

bonds to the enamel surface after acid etching, which creates microporosities for resin
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infiltration.[1] Variants like Helioseal F also release fluoride ions, which can aid in the

remineralization of enamel and inhibit bacterial metabolism.[1]

Quantitative Data Summary
The following tables summarize the retention rates of Helioseal products from various clinical

trials.

Table 1: Retention Rates of Helioseal F and Helioseal F Plus

Follow-up Period
Helioseal F (%
Completely or
Minimally Lost)

Helioseal F Plus (%
Completely or
Minimally Lost)

Reference

2 Years 86.5% 85.9% [3][4]

3 Years 84.3% 81.7% [5]

Table 2: Comparative Retention Rates of Helioseal F with Other Sealants

Follow-up
Period

Helioseal F (%
Total
Retention)

Embrace-
WetBond (%
Total
Retention)

Clinpro (%
Total
Retention)

Reference

12 Months 73.3% 96.7% 80.0% [6]

12 Months 60.0% 62.5% - [7]

Table 3: Retention of Helioseal F With and Without a Bonding Agent

Follow-up Period
Helioseal F without
Bonding Agent (%
Retention)

Helioseal F with
Adhse One F
Bonding Agent (%
Retention)

Reference

12 Months 64.7%
Not specified, but

higher than without
[8]
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Experimental Protocols
Patient Selection and Preparation

Inclusion Criteria:

Patients aged 6-17 years with fully erupted permanent first or second molars.

Teeth to be sealed must be free of caries or have only incipient, non-cavitated carious

lesions.

Good oral hygiene and cooperative behavior.

Informed consent obtained from the patient and/or legal guardian.

Exclusion Criteria:

Known allergies to methacrylates or other components of the sealant.[9]

Presence of cavitated carious lesions on the occlusal surface.

Partially erupted molars where adequate moisture control cannot be achieved.

Patients with orthodontic bands or other appliances that would interfere with the sealant

application or evaluation.

Ethical Considerations:

The clinical trial protocol must be approved by a relevant Institutional Review Board (IRB)

or ethics committee.[3][10]

All procedures should be conducted in accordance with the Declaration of Helsinki.[10]

Helioseal Application Protocol
This protocol is a synthesis of manufacturer's instructions and methodologies from clinical

trials.[9][11][12]

Cleaning:
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Thoroughly clean the occlusal surface of the tooth with a pumice slurry using a prophy

brush or cup.[10]

Rinse the surface with water and air-dry.

Isolation:

Isolate the tooth from salivary contamination using a rubber dam (preferred) or cotton rolls

and a saliva ejector.[2][11]

Etching:

Apply a 37% phosphoric acid etching gel to the entire occlusal surface, extending slightly

beyond the fissures.[10][11]

Allow the etchant to remain on the tooth for 15-30 seconds.[7]

Rinsing and Drying:

Thoroughly rinse the etched surface with water for at least 20 seconds.[11]

Dry the surface with oil-free compressed air until the enamel appears chalky-white.[11]

If the chalky appearance is not achieved or the surface becomes contaminated with saliva,

re-etch for 10 seconds.[11]

Sealant Application:

Apply Helioseal directly into the pits and fissures using the provided applicator tip.[9]

Use a fine-tipped instrument, such as an explorer or a microbrush, to guide the sealant

into the depths of the fissures and eliminate any air bubbles.[3][7]

Light Curing:

Polymerize the sealant using a dental curing light with an intensity of at least 1,200

mW/cm².[3]
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The curing time is typically 10 seconds for Helioseal F Plus and 20 seconds for Helioseal
and Helioseal F.[3]

Post-Application Evaluation:

Immediately after curing, check the sealant's integrity and marginal adaptation with an

explorer.

Evaluate the occlusion with articulating paper and adjust if necessary.[2]

Long-Term Follow-Up Evaluation
Follow-Up Schedule:

Baseline (immediately after application)

6 months

1 year

Annually thereafter for a minimum of 5 years.

Evaluation Criteria:

Sealant Retention:

Complete Retention: The sealant is fully intact.

Partial Loss: A portion of the sealant is missing, but some remains in the deeper

fissures.

Complete Loss: The sealant is entirely missing.

Marginal Adaptation:

Good: No visible crevice or catch with an explorer at the sealant-enamel margin.

Fair: A visible crevice at the margin that an explorer can enter.
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Poor: The sealant is mobile or easily dislodged.

Marginal Discoloration:

None: No discoloration at the sealant-enamel margin.

Present: Discoloration is visible at the margin.

Surface Texture:

Smooth: The surface of the sealant is smooth.

Rough: The surface of the sealant is pitted or rough.

Caries Assessment:

Visually inspect the sealed tooth for any signs of new or progressing carious lesions

using the International Caries Detection and Assessment System (ICDAS-II) criteria.[10]

Data Collection and Analysis:

Record all findings at each follow-up visit.

Statistical analysis should be performed to determine the survival rates of the sealants

(e.g., using Kaplan-Meier survival curves) and to compare the performance of different

Helioseal products or application techniques.[3][4]
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Caption: Experimental workflow for a long-term clinical trial of Helioseal.
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Mechanism of Action of Helioseal
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Caption: Mechanism of action of Helioseal fissure sealant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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